Cas no 2098092-90-9 (6-cyclobutyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile)

• Product Name: 6-cyclobutyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile
• CAS No: 2098092-90-9
• MF: C₁₀H₁₀N₄
• MW: 186.21320104599
• CID: 5725952
• PubChem ID: 121215268
• Update Time: 2025-10-29

6-cyclobutyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS026725854
• 6-cyclobutyl-5H-imidazo[1,2-b]pyrazole-7-carbonitrile
• 2098092-90-9
• F2198-8242
• starbld0014618
• 6-cyclobutyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile

• Inchi： 1S/C10H10N4/c11-6-8-9(7-2-1-3-7)13-14-5-4-12-10(8)14/h4-5,7,13H,1-3H2
• InChI Key： LABWOVHKLJECLF-UHFFFAOYSA-N
• SMILES： N1C(=C(C#N)C2=NC=CN12)C1CCC1

Computed Properties

• Exact Mass: 186.090546336g/mol
• Monoisotopic Mass: 186.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.9Ų

Additional information on 6-cyclobutyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile

6-Cyclobutyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile: A Comprehensive Overview

The compound 6-cyclobutyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile, identified by the CAS number 2098092-90-9, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazopyrazoles, which are known for their unique structural features and versatile reactivity. The presence of a cyclobutyl group at the 6-position and a cyano group at the 7-position imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications and functionalizations.

Recent studies have highlighted the importance of imidazo[1,2-b]pyrazole derivatives in drug discovery and materials science. For instance, researchers have explored the potential of this compound as a building block for constructing bioactive molecules with anti-inflammatory, antitumor, and antimicrobial properties. The cyclobutyl moiety is particularly interesting due to its ability to induce strain in the molecule, which can enhance reactivity in certain chemical transformations.

In terms of synthesis, several methods have been reported for the preparation of 6-cyclobutyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile. One common approach involves the cyclization of appropriate precursors under acidic or basic conditions, followed by functional group transformations to introduce the cyano group. These methods are not only efficient but also scalable, making them suitable for large-scale production in industries such as pharmaceuticals and agrochemicals.

The application of this compound extends beyond traditional chemistry. For example, it has been utilized as a ligand in transition metal catalysis, where its nitrogen-rich framework facilitates strong metal-ligand interactions. This property has been leveraged in developing catalysts for various organic reactions, including cross-couplings and enantioselective reductions.

From an environmental perspective, researchers have also investigated the biodegradability and toxicity of 6-cyclobutyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile. Initial findings suggest that under controlled conditions, the compound exhibits moderate biodegradation rates, which is a positive indicator for its potential use in sustainable chemical processes.

In conclusion, 6-cyclobutyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for scientists and engineers seeking innovative solutions in drug development, catalysis, and materials synthesis.